molecular formula C6H10O6S2 B8800676 1,4-Dimethanesulfonoxy-2-butyne

1,4-Dimethanesulfonoxy-2-butyne

Cat. No.: B8800676
M. Wt: 242.3 g/mol
InChI Key: UGPGBZBAORCFNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,4-Dimethanesulfonoxy-2-butyne (CAS RN: Not explicitly provided; referred to as CB2058 in studies) is a methanesulfonate ester characterized by two methanesulfonyloxy (-OSO₂CH₃) groups at the 1- and 4-positions of a 2-butyne backbone. Structurally, it derives from 2-butyne-1,4-diol, where hydroxyl groups are replaced by methanesulfonate esters. This compound has garnered attention for its unique carcinogenic properties, particularly in dermal tumor initiation studies. When applied to mouse skin, it demonstrated standalone carcinogenicity, inducing papillomas without requiring co-treatment with croton oil—a rare trait among methanesulfonate esters . Notably, malignant tumors arose in post-treatment observations, highlighting its potency in carcinogenesis research .

Properties

Molecular Formula

C6H10O6S2

Molecular Weight

242.3 g/mol

IUPAC Name

4-methylsulfonyloxybut-2-ynyl methanesulfonate

InChI

InChI=1S/C6H10O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h5-6H2,1-2H3

InChI Key

UGPGBZBAORCFNA-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCC#CCOS(=O)(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1,4-Dimethanesulfonoxy-2-butyne with structurally or functionally related compounds, emphasizing differences in molecular properties, biological activity, and applications.

Table 1: Comparative Analysis of 1,4-Dimethanesulfonoxy-2-butyne and Analogous Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Functional Groups Carcinogenic Activity Applications
1,4-Dimethanesulfonoxy-2-butyne C₆H₁₀O₆S₂* 242.26 Methanesulfonate esters Potent tumor initiator; induces malignancies without croton oil Carcinogenicity studies
1,4-Dimethoxy-2-butyne C₆H₁₀O₂ 114.14 Methoxy (-OCH₃) No reported carcinogenicity Organic synthesis, coordination complexes
cis-1,4-Dimethanesulfonoxy-2-butene C₆H₁₀O₆S₂* 242.26 Methanesulfonate esters Tumor-initiating activity requires croton oil Chemical research
trans-1,4-Dimethanesulfonoxy-2-butene C₆H₁₀O₆S₂* 242.26 Methanesulfonate esters Tumor-initiating activity requires croton oil Chemical research
Allyl methanesulfonate C₄H₈O₃S 136.16 Methanesulfonate ester Tumor-initiating activity requires croton oil Experimental toxicology

Note: Molecular formulas for methanesulfonate esters are inferred based on structural analysis.

Structural and Functional Differences

  • Backbone Unsaturation: 1,4-Dimethanesulfonoxy-2-butyne contains a carbon-carbon triple bond (alkyne), whereas its butene analogs (cis/trans isomers) feature a double bond. Allyl methanesulfonate has an allyl group (CH₂=CH-CH₂-), imparting distinct conjugation effects compared to the butyne/butene derivatives.
  • Functional Groups: Replacing methanesulfonate esters with methoxy groups (as in 1,4-Dimethoxy-2-butyne) eliminates sulfonic acid derivatives’ electrophilic character, rendering the compound non-carcinogenic but useful in synthesis .

Key Research Findings

Lack of Lung Tumor Correlation: None of the tested compounds increased lung tumor incidence, suggesting tissue-specific carcinogenicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.